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Cat. No.: B024390

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (2S)-OMPT, a potent and
selective agonist for the Lysophosphatidic Acid Receptor 3 (LPA3), in transfected cell line
models. This document outlines the signaling pathways activated by (2S)-OMPT, presents key
guantitative data, and offers detailed protocols for essential experiments.

(2S)-OMPT: A Selective Agonist for LPA3 Receptor Studies

(2S)-OMPT, or L-sn-1-O-oleoyl-2-O-methylglyceryl-3-phosphothionate, is a metabolically
stabilized analog of lysophosphatidic acid (LPA) that demonstrates high potency and selectivity
for the LPA3 receptor.[1] Its stability and selectivity make it an invaluable tool for dissecting the
physiological and pathological roles of LPA3 signaling in various cellular contexts.

Mechanism of Action

Upon binding to the LPA3 receptor, a G-protein coupled receptor (GPCR), (2S)-OMPT initiates
a cascade of intracellular signaling events. LPA3 is known to couple primarily to Gag/11 and
Gai/o proteins.[2][3] Activation of these G-proteins leads to the stimulation of downstream
effector enzymes and the modulation of second messenger levels, ultimately influencing
cellular processes such as proliferation, migration, and calcium mobilization.[2] The signaling
initiated by (2S)-OMPT, particularly calcium mobilization and ERK phosphorylation, appears to
be mediated through a pertussis toxin-insensitive G-protein, likely Gg/11.
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Quantitative Data Summary

The following tables summarize the potency of (2S)-OMPT in comparison to the endogenous

ligand, LPA, in LPA3-transfected HEK293 cells across various functional assays.

Assay Ligand Cell Line EC50 (nM)
Receptor LPAS-transfected
) (2S)-OMPT 102
Phosphorylation HEK293
LPA3-transfected
LPA 270+ 70
HEK293
ERK 1/2 LPA3-transfected
] (2S)-OMPT 5
Phosphorylation HEK293
LPA3-transfected
LPA 290
HEK293
) LPA3-transfected
Intracellular Calcium (2S)-OMPT 425 + 50
HEK293
S LPA3-transfected
Mobilization LPA 300 + 40
HEK293
o LPA3-transfected
GTP[y-35S] Binding OMPT 276
HEK293T
LPA3-transfected
LPA 196

HEK293T

Signaling Pathways and Experimental Workflows
LPA3 Signaling Pathway Activated by (2S)-OMPT
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Plasma Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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